molecular formula C9H16N4S2 B8610781 2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole

2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole

Cat. No. B8610781
M. Wt: 244.4 g/mol
InChI Key: GKFVGPBJOLMAPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C9H16N4S2 and its molecular weight is 244.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Amino-5-piperidinoethylthio-1,3,4-thiadiazole

Molecular Formula

C9H16N4S2

Molecular Weight

244.4 g/mol

IUPAC Name

5-(2-piperidin-1-ylethylsulfanyl)-1,3,4-thiadiazol-2-amine

InChI

InChI=1S/C9H16N4S2/c10-8-11-12-9(15-8)14-7-6-13-4-2-1-3-5-13/h1-7H2,(H2,10,11)

InChI Key

GKFVGPBJOLMAPY-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)CCSC2=NN=C(S2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-5-mercapto-1,3,4-thiadiazole (4.0 g), dipiperidinoethylchloridehydrochloride (6.0 g), and potassium hydroxide (3.4 g) were stirred in methanol (100 ml) overnight at room temperature. The reaction mixture was concentrated under a vacuum. The residue, with water added thereto, was extracted with ethyl acetate. The extract was dried over sodium sulfate anhydride, and then concentrated under a vacuum. The resulting solid was recrystallized from n-hexane/ethanol, thereby yielding 6.1 g of the aimed compound.
Quantity
4 g
Type
reactant
Reaction Step One
Name
dipiperidinoethylchloridehydrochloride
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.